Cas no 1351653-49-0 (N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide)
N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide
- N-(2-hydroxy-2-thiophen-2-ylpropyl)-4-(trifluoromethoxy)benzenesulfonamide
- N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-(trifluoromethoxy)benzene-1-sulfonamide
- N-(2-hydroxy-2-(thiophen-2-yl)propyl)-4-(trifluoromethoxy)benzenesulfonamide
- F5857-8424
- 1351653-49-0
- VU0525900-1
- AKOS024524955
-
- Inchi: 1S/C14H14F3NO4S2/c1-13(19,12-3-2-8-23-12)9-18-24(20,21)11-6-4-10(5-7-11)22-14(15,16)17/h2-8,18-19H,9H2,1H3
- InChI Key: QDDLHUWWCGXKOD-UHFFFAOYSA-N
- SMILES: C1(S(NCC(O)(C2SC=CC=2)C)(=O)=O)=CC=C(OC(F)(F)F)C=C1
Computed Properties
- Exact Mass: 381.03163476g/mol
- Monoisotopic Mass: 381.03163476g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 515
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 112Ų
N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5857-8424-2μmol |
N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-(trifluoromethoxy)benzene-1-sulfonamide |
1351653-49-0 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8424-5μmol |
N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-(trifluoromethoxy)benzene-1-sulfonamide |
1351653-49-0 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8424-10μmol |
N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-(trifluoromethoxy)benzene-1-sulfonamide |
1351653-49-0 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8424-20μmol |
N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-(trifluoromethoxy)benzene-1-sulfonamide |
1351653-49-0 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8424-1mg |
N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-(trifluoromethoxy)benzene-1-sulfonamide |
1351653-49-0 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8424-2mg |
N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-(trifluoromethoxy)benzene-1-sulfonamide |
1351653-49-0 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8424-3mg |
N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-(trifluoromethoxy)benzene-1-sulfonamide |
1351653-49-0 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8424-4mg |
N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-(trifluoromethoxy)benzene-1-sulfonamide |
1351653-49-0 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8424-5mg |
N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-(trifluoromethoxy)benzene-1-sulfonamide |
1351653-49-0 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5857-8424-10mg |
N-[2-hydroxy-2-(thiophen-2-yl)propyl]-4-(trifluoromethoxy)benzene-1-sulfonamide |
1351653-49-0 | 10mg |
$79.0 | 2023-09-09 |
N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide
N-2-Hydroxy-2-(Thiophen-2-yl)propyl-4-(Trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1351653-49-0): A Comprehensive Overview
N-2-Hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide (CAS No. 1351653-49-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structural composition that includes a thiophene ring, a trifluoromethoxy group, and a hydroxypropyl moiety. These structural features contribute to its potential biological activities and pharmacological properties.
The sulfonamide functional group is well-known for its broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties. In the context of N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide, the presence of this group suggests that the compound may exhibit similar biological activities. However, the addition of the thiophene ring and the trifluoromethoxy group introduces additional complexity and potential for enhanced activity or selectivity.
Recent studies have focused on the pharmacological properties of N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide. One notable area of research is its potential as an antitumor agent. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound demonstrated significant cytotoxic activity against various human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HCT116) cells. The mechanism of action was attributed to its ability to induce apoptosis and inhibit cell proliferation through the modulation of key signaling pathways.
Another area of interest is the compound's anti-inflammatory properties. Inflammation is a critical factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Research conducted by a team at the University of California in 2020 found that N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be a promising candidate for the development of new anti-inflammatory drugs.
The pharmacokinetic profile of N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide has also been investigated to understand its behavior in biological systems. A study published in Pharmaceutical Research in 2019 reported that the compound has favorable oral bioavailability and a moderate half-life, making it suitable for oral administration. Additionally, it showed low plasma protein binding, which may enhance its distribution to target tissues.
In terms of toxicity, preliminary studies have indicated that N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide has a relatively low toxicity profile at therapeutic doses. However, further research is needed to fully assess its safety and potential side effects, particularly in long-term use.
The synthesis of N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide involves several steps, including the preparation of the thiophene derivative and the introduction of the sulfonamide group. A detailed synthetic route was published in Organic Letters in 2018, which described an efficient and scalable method for producing this compound with high purity and yield. This synthetic approach has facilitated further research and development efforts.
In conclusion, N-2-hydroxy-2-(thiophen-2-y l)propyl -4 -( trif luoro meth oxy )benz ene -1 -sul fonam ide (CAS No. 1351653 -49 -0 ) is a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action, pharmacological properties, and clinical potential, making it an exciting area of focus for medicinal chemists and pharmaceutical researchers alike.
1351653-49-0 (N-2-hydroxy-2-(thiophen-2-yl)propyl-4-(trifluoromethoxy)benzene-1-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)